3-(3-methylthiophen-2-yl)-1-((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one

• IUPAC Name: 3-(3-methylthiophen-2-yl)-1-(3-pyridin-3-yloxy-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one
• InChI: InChI=1S/C20H24N2O2S/c1-14-8-10-25-19(14)6-7-20(23)22-15-4-5-16(22)12-18(11-15)24-17-3-2-9-21-13-17/h2-3,8-10,13,15-16,18H,4-7,11-12H2,1H3
• InChI Key: OYGPGCILSBRTBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CCC(=O)N2C3CCC2CC(C3)OC4=CN=CC=C4
• Molecular Formula: C20H24N2O2S
• Molecular Weight: 356.5 g/mol

Description

3-(3-methylthiophen-2-yl)-1-((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one is a useful research compound. Its molecular formula is C20H24N2O2S and its molecular weight is 356.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methodologies and Biological Activity One study discusses the one-pot synthesis of pyrrolidines type 3,7-diazabicyclo[3.3.0]octane and explores their biological activity, including antimicrobial and antioxidative activities. Although the direct relevance to the specified compound is limited, the synthetic methods and biological evaluation frameworks could be applicable to similar complex molecules (Amornraksa, Prachayasittikul, & Worachartcheewan, 2008).

Crystal Structure Analysis Another piece of research focuses on the crystal structure of a related compound, illustrating the detailed molecular configuration and intermolecular interactions. Such studies are crucial for understanding the physical and chemical properties of complex molecules, which could inform the research on the compound (Yang, Zhu, Niu, Chen, & Lu, 2008).

Stereoselective Synthesis and Molecular Docking Research on stereoselective synthesis and molecular docking of new compounds with potential anticancer and antimicrobial agents provides insights into the development of novel therapeutics. The methodologies applied in these studies could be relevant for the development and application of the specified compound (Katariya, Vennapu, & Shah, 2021).

Molecular Docking Study Another study explores molecular docking as a tool to assess the potential biological activity of synthesized compounds. This approach is crucial for predicting the interaction of new molecules with biological targets, which could be applied to the study of "3-(3-methylthiophen-2-yl)-1-((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one" (Chen et al., 2010).